![molecular formula C10H5Cl2NOS2 B351624 (5E)-5-(2,3-dichlorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one CAS No. 90407-17-3](/img/structure/B351624.png)
(5E)-5-(2,3-dichlorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(5E)-5-(2,3-dichlorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one” is a specialty product for proteomics research . It is a compound with the molecular formula C10H5Cl2NOS2 .
Molecular Structure Analysis
The molecular structure of this compound can be found in various chemical databases. For instance, it’s listed in the PubChem database under CID 1350893 .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be found in various chemical databases. For instance, it’s listed in the PubChem database under CID 1350893 .
Scientific Research Applications
Antimicrobial Activity
Thiazolidinone derivatives have been found to be potent antimicrobial agents. They can inhibit the growth of various bacteria and fungi, making them valuable in the development of new antibiotics and antifungal medications .
Anticancer Potential
These compounds have shown promise in anticancer research, with some derivatives demonstrating significant inhibitory effects on cancer cell lines. They may contribute to the development of novel chemotherapeutic agents .
Antiviral Properties
Thiazolidinone moiety has gained attention for its antiviral properties, including significant anti-HIV activity. This makes it a potential candidate for the development of antiretroviral drugs .
Antidepressant Effects
The thiazolidinone structure is associated with antidepressant properties, suggesting its use in creating new treatments for depression and other mood disorders .
Anticonvulsant Action
Derivatives combining thiazolidinone with other pharmacophores have been researched for their anticonvulsant action, indicating potential applications in epilepsy treatment .
Pharmacological Activity
Thiazolidinones and their derivatives exhibit a wide range of pharmacological activities, including antibacterial, antioxidant, anticancer, and antitubercular actions. This versatility makes them valuable scaffolds in drug discovery .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
(5E)-5-[(2,3-dichlorophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5Cl2NOS2/c11-6-3-1-2-5(8(6)12)4-7-9(14)13-10(15)16-7/h1-4H,(H,13,14,15)/b7-4+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMNPBVGLEZGPIF-QPJJXVBHSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)Cl)C=C2C(=O)NC(=S)S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C(=C1)Cl)Cl)/C=C/2\C(=O)NC(=S)S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5Cl2NOS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5E)-5-(2,3-dichlorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.